Cas no 56264-98-3 ([(E)-but-1-enyl]benzene)

• Product Name: [(E)-but-1-enyl]benzene
• CAS No: 56264-98-3
• MF: C₁₀H₁₂
• MW: 132.202282905579
• CID: 368958
• PubChem ID: 5370622
• Update Time: 2025-04-19

[(E)-but-1-enyl]benzene Chemical and Physical Properties

Names and Identifiers

• [(E)-but-1-enyl]benzene
• butenylbenzene
• (1Z)-but-1-en-1-ylbenzene
• but-1-en-1-ylbenzene
• (1E)-1-Buten-1-ylbenzene
• Benzene, 1-butenyl-
• [(1E)-but-1-en-1-yl]benzene
• Benzene, 1-butenyl-, (E)-
• CS-0439937
• InChI=1/C10H12/c1-2-3-7-10-8-5-4-6-9-10/h3-9H,2H2,1H3/b7-3
• AKOS006272930
• (E)-But-1-en-1-ylbenzene
• MPMBRWOOISTHJV-XVNBXDOJSA-N
• 56264-98-3
• 1005-64-7
• (E)-1-butenylbenzene
• (E)-1-Phenyl-1-butene
• trans-1-Phenyl-1-butene
• DTXSID301026549
• [(E)-but-1-enyl]-benzene
• 824-90-8
• (E)-but-1-enylbenzene
• EINECS 260-079-4
• (1E)-1-Butenylbenzene #
• 1-phenyl-(E)-1-butene

• Inchi： 1S/C10H12/c1-2-3-7-10-8-5-4-6-9-10/h3-9H,2H2,1H3/b7-3+
• InChI Key： MPMBRWOOISTHJV-XVNBXDOJSA-N
• SMILES： C1(C=CC=CC=1)/C=C/CC

Computed Properties

• Exact Mass: 132.09396
• Monoisotopic Mass: 132.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0